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Compound of Interest

Compound Name: 3-Chloropropylamine

Cat. No.: B7771022

An In-depth Technical Guide to 3-Chloropropylamine and its Hydrochloride Salt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloropropylamine and its more
commonly used salt, 3-chloropropylamine hydrochloride. This document details their
molecular structures, physicochemical properties, and includes relevant experimental
protocols.

Molecular Structure and Properties

3-Chloropropylamine is an alkylamine compound that serves as a versatile intermediate in
the synthesis of pharmaceuticals and other organic compounds.[1] It is typically handled in its
more stable hydrochloride salt form.

1.1. 3-Chloropropylamine (Free Base)

3-Chloropropylamine is a colorless to pale yellow liquid with a strong, ammonia-like odor.[1]
As a primary amine, it exhibits nucleophilic properties, while the chlorine atom provides a site
for electrophilic reactions.[2] This dual reactivity makes it a valuable building block in organic
synthesis.

e Molecular Formula: CsHsCIN[1][3][4]

e Molecular Weight: 93.56 g/mol [1][3][4]
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e Canonical SMILES: C(CN)CCI[3]
« InChl Key: BZFKSWOGZQMOMO-UHFFFAOYSA-N[3]
1.2. 3-Chloropropylamine Hydrochloride

3-Chloropropylamine hydrochloride is the salt form, which is a more stable, solid compound,
appearing as an off-white to yellow-beige crystalline powder or chunks.[5] It is the commercially
prevalent form used in various chemical applications, including the synthesis of linear, star, and
comb-like polyacrylamides.[5][6] It is soluble in water and alcohol-based solvents like DMSO
and methanol, but not in ether-based solvents, acetone, or chloroform.[2][5][7]

Molecular Formula: CsHsCIN-HCI or CsHeCI2N[6][7][8]

Molecular Weight: 130.02 g/mol [6][7][8][9][10]

Canonical SMILES: C(CN)CCI.CI[8][9]

InChl Key: IHPRVZKJZGXTBQ-UHFFFAOYSA-N[7][8][9][11]

Quantitative Data

The following tables summarize the key quantitative data for both 3-chloropropylamine and its
hydrochloride salt for easy comparison.

Table 1. Physicochemical Properties of 3-Chloropropylamine
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Property Value Source
CAS Number 14753-26-5 [1][3]
Molecular Weight 93.56 g/mol [1103114]

Boiling Point 130.7°C at 760 mmHg [1]
Density 1.004 g/cm3 [1]
Flash Point 32.9°C [1]

Vapor Pressure

9.58 mmHg at 25°C

[1]

Refractive Index

1.435

[1]

Table 2: Physicochemical Properties of 3-Chloropropylamine Hydrochloride

Property Value Source
CAS Number 6276-54-6 [6][7]
Molecular Weight 130.02 g/mol [617181011.0]
Melting Point 145-150 °C [7]
Off-white to yellow-beige
Appearance ) [51[7]
crystalline powder or chunks
Soluble in DMSO (Slightly),
Solubility (Slightly) [7]

Methanol (Slightly)

Experimental Protocols

Detailed methodologies for key experiments involving 3-chloropropylamine and its

hydrochloride salt are provided below.

3.1. Synthesis of 3-Chloropropylamine Hydrochloride from 3-Amino-1-propanol

This protocol outlines the synthesis of 3-chloropropylamine hydrochloride via the reaction of

3-amino-1-propanol with thionyl chloride.
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Materials:

e 3-Amino-1-propanol

e Thionyl chloride

e Anhydrous chloroform

Procedure:

A solution of thionyl chloride (8.68 g, 1.32 mmol) in anhydrous chloroform (30 mL) is
prepared.

e The thionyl chloride solution is slowly added dropwise to 3-amino-1-propanol (4.49 g, 59.19
mmol) while maintaining the temperature at 0-10°C.

e The reaction mixture is then brought to room temperature and refluxed for 3 hours.
 After the reaction is complete, the mixture is cooled to room temperature.

e The resulting precipitate is collected by filtration to yield 3-chloropropylamine
hydrochloride.[7]

3.2. Nucleophilic Substitution Reaction of 3-Chloropropylamine Hydrochloride

This protocol describes a nucleophilic substitution reaction using 3-chloropropylamine
hydrochloride and sodium azide.

Materials:
o 3-Chloropropylamine hydrochloride

Sodium azide

Water

Solid potassium hydroxide

Anhydrous ether
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Procedure:

e In a dry reaction flask, add sodium azide (2.25 g, 34.6 mmol) to a solution of 3-
chloropropylamine hydrochloride (1.53 g, 11.5 mmol) in water (15 mL).

» Heat the reaction mixture to 80°C and stir at this temperature for 15 hours.

 After the reaction is complete, cool the solution and alkalize it with solid potassium
hydroxide.

o Extract the reaction system three times with anhydrous ether (3 x 25 mL).

e The combined organic layer contains the product resulting from the nucleophilic substitution.

[2]

Visualizations

The following diagrams illustrate the molecular structures and a typical reaction pathway.

Caption: Molecular structures of 3-chloropropylamine and its hydrochloride salt.
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Synthesis of 3-Chloropropylamine Hydrochloride
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Caption: Workflow for the synthesis of 3-chloropropylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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